3-Bromo N (2 (2 (2 methoxyethoxy)ethoxy)ethyl)-5-nitrobenzamide

• Molecular Formula: C14H19BrN2O6
• Molecular Weight: 391.21 g/mol
• IUPAC Name: 3-bromo-N-[2-[2-(2-methoxyethoxy)ethoxy]ethyl]-5-nitrobenzamide
• InChI: InChI=1S/C14H19BrN2O6/c1-21-4-5-23-7-6-22-3-2-16-14(18)11-8-12(15)10-13(9-11)17(19)20/h8-10H,2-7H2,1H3,(H,16,18)
• InChI Key: IDMZEHJOYQMOAJ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCNC(=O)C1=CC(=CC(=C1)Br)[N+](=O)[O-]

Description

3-Bromo N (2 (2 (2 methoxyethoxy)ethoxy)ethyl)-5-nitrobenzamide is a useful research compound. Its molecular formula is C14H19BrN2O6 and its molecular weight is 391.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

T3P, 50 wt % in EtOAc (25 mL, 42.0 mmol) was slowly added to a solution of 3-bromo-5-nitrobenzoic acid (7.05 g, 28.7 mmol), 2-(2-(2-methoxyethoxy)ethoxy)ethanamine (4 g, 24.25 mmol) and Et3N (12 mL, 86 mmol) in EtOAc (50 mL) whilst immersed in an ice-bath. Once the addition was complete, the ice bath was removed and the reaction allowed to stir at rt for 2 h. The mixture was partitioned between sat. aq. NaHCO3 solution (100 mL) and EtOAc (100 mL). The organic layer was washed with aq K2CO3 solution (10 g in 100 mL) and brine (100 mL), before being dried (MgSO4), filtered and concentrated in vacuo to afford the sub-title compound (8.23 g) as a brown oil.